Cas no 1451390-80-9 (3-Acetyl-6-bromo-2-fluorophenylboronic acid)

3-Acetyl-6-bromo-2-fluorophenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for constructing carbon-carbon bonds in organic synthesis. The presence of both acetyl and bromo substituents enhances its reactivity and selectivity, making it valuable for pharmaceutical and materials science applications. The fluorine atom further modulates electronic properties, improving stability and compatibility with diverse reaction conditions. This compound serves as a crucial intermediate in the synthesis of complex molecules, particularly in drug discovery and agrochemical development. Its high purity and well-defined structure ensure reliable performance in catalytic transformations. The boronic acid group facilitates efficient conjugation, while the halogen and acetyl functionalities offer additional sites for further functionalization.
3-Acetyl-6-bromo-2-fluorophenylboronic acid structure
1451390-80-9 structure
Product Name:3-Acetyl-6-bromo-2-fluorophenylboronic acid
CAS No:1451390-80-9
MF:C8H7BBrFO3
MW:260.852785348892
MDL:MFCD13181648
CID:4733118
Update Time:2025-07-02

3-Acetyl-6-bromo-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Acetyl-6-bromo-2-fluorophenylboronic acid
    • (3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
    • BC001786
    • Z1394
    • MDL： MFCD13181648
    • Inchi： 1S/C8H7BBrFO3/c1-4(12)5-2-3-6(10)7(8(5)11)9(13)14/h2-3,13-14H,1H3
    • InChI Key： WVFYJYHNIWIUOI-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(C)=O)=C(C=1B(O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Topological Polar Surface Area: 57.5

3-Acetyl-6-bromo-2-fluorophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
203790-1g
(3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
 1451390-80-9
1g
 $1860.00 2023-09-10
Matrix Scientific
203790-25g
(3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
 1451390-80-9
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 $8478.00 2023-09-10
TRC
A192645-10mg
3-Acetyl-6-Bromo-2-Fluorophenylboronic Acid
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 $ 50.00 2022-06-08
TRC
A192645-50mg
3-Acetyl-6-Bromo-2-Fluorophenylboronic Acid
 1451390-80-9
50mg
 $ 95.00 2022-06-08
TRC
A192645-100mg
3-Acetyl-6-Bromo-2-Fluorophenylboronic Acid
 1451390-80-9
100mg
 $ 135.00 2022-06-08
abcr
AB515461-500 mg
3-Acetyl-6-bromo-2-fluorophenylboronic acid
 1451390-80-9
500MG
 €341.00 2023-04-18
abcr
AB515461-1 g
3-Acetyl-6-bromo-2-fluorophenylboronic acid
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A2B Chem LLC
BA19619-250mg
(3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
 1451390-80-9 97%
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 $187.00 2024-04-20
A2B Chem LLC
BA19619-500mg
(3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
 1451390-80-9 97%
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A2B Chem LLC
BA19619-1g
(3-Acetyl-6-bromo-2-fluorophenyl)boronic acid
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3-Acetyl-6-bromo-2-fluorophenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1451390-80-9)3-Acetyl-6-bromo-2-fluorophenylboronic acid
Order Number:A1131407
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:29
Price ($):226.0/726.0/1212.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1451390-80-9)3-Acetyl-6-bromo-2-fluorophenylboronic acid
A1131407
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):226.0/726.0/1212.0
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